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Compound of Interest

Compound Name:
3-Chloro-2-hydroxypropyl

decanoate

Cat. No.: B15622286

Get Quote

Navigating the Safe Handling of 3-Chloro-2-
hydroxypropyl decanoate
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 3-Chloro-2-hydroxypropyl decanoate (CAS No. 3537-37-9), focusing on operational

and disposal plans to foster a secure research environment.

While a comprehensive Safety Data Sheet (SDS) for 3-Chloro-2-hydroxypropyl decanoate is

not readily available in public domains, existing data from chemical suppliers allows for a

foundational understanding of its hazard profile. This information should be used as a starting

point for a thorough risk assessment, not as a substitute for a complete SDS.

Hazard and Safety Information
Based on available GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) information, 3-Chloro-2-hydroxypropyl decanoate is classified with the following

hazards:
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Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statements

Precautionary
Statements
(selected)

Warning Warning

Not explicitly

stated in

available

sources.

P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection. P284:

Wear respiratory

protection. P301:

IF

SWALLOWED:

Immediately call

a POISON

CENTER/doctor.

P302+P352: IF

ON SKIN: Wash

with plenty of

soap and water.

P305+P351+P33

8: IF IN EYES:

Rinse cautiously

with water for

several minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

P501: Dispose of

contents/contain

er to an

approved waste

disposal plant.
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It is crucial to note that the absence of specific hazard statements in currently available public

information does not signify an absence of risk. Standard laboratory precautions should always

be observed.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is essential to minimize exposure

and ensure safety.

PPE Category Specific Recommendations

Eye and Face Protection Wear chemical safety goggles and a face shield.

Hand Protection

Wear chemically resistant gloves (e.g., nitrile,

neoprene). Glove thickness and breakthrough

time should be considered based on the

duration of handling.

Body Protection

A standard laboratory coat is required. For tasks

with a higher risk of splashing, a chemically

resistant apron or suit should be worn.

Respiratory Protection

Use in a well-ventilated area, preferably within a

chemical fume hood. If ventilation is inadequate,

wear a NIOSH-approved respirator with an

appropriate cartridge.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is critical for the safe handling of 3-Chloro-2-
hydroxypropyl decanoate.

Preparation:

Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Have spill control materials (e.g., absorbent pads, neutralizers) readily accessible.
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Locate the nearest eyewash station and safety shower and confirm they are operational.

Handling:

Always handle the chemical within a properly functioning chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Use appropriate tools (spatulas, pipettes) to transfer the chemical, avoiding cross-

contamination.

Keep containers tightly closed when not in use.

Post-Handling:

Thoroughly clean the work area after use.

Decontaminate all equipment used.

Remove PPE in the correct order to prevent cross-contamination and dispose of it as

hazardous waste.

Wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of 3-Chloro-2-hydroxypropyl decanoate and its containers is a critical aspect

of laboratory safety and environmental responsibility.

Waste Collection:

Collect all waste containing 3-Chloro-2-hydroxypropyl decanoate in a designated,

properly labeled, and sealed hazardous waste container.

Do not mix with other incompatible waste streams.

Disposal Route:

Dispose of the chemical waste through a licensed hazardous waste disposal company.
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Follow all local, state, and federal regulations for chemical waste disposal.

Never dispose of 3-Chloro-2-hydroxypropyl decanoate down the drain or in regular

trash.

Workflow for Safe Handling and Disposal
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Safe Handling and Disposal Workflow for 3-Chloro-2-hydroxypropyl decanoate

Preparation

Handling

Post-Handling

Disposal

Don PPE

Prepare Work Area (Fume Hood)

Assemble Materials & Spill Kit

Transfer Chemical in Fume Hood

Keep Container Sealed

Clean Work Area & Equipment

Doff PPE

Wash Hands Collect in Labeled Hazardous Waste Container

Arrange for Licensed Disposal

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and disposal of laboratory chemicals.
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Disclaimer: The information provided is based on limited available data and general laboratory

safety principles. It is not a substitute for a comprehensive Safety Data Sheet (SDS) and a

formal risk assessment conducted by qualified personnel. Always consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance.

To cite this document: BenchChem. [Personal protective equipment for handling 3-Chloro-2-
hydroxypropyl decanoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622286/docs#personal-protective-equipment-for-
handling-3-chloro-2-hydroxypropyl-decanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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